Cas no 2227891-98-5 (tert-butyl 4-(4R)-4-hydroxypentylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(4R)-4-hydroxypentylpiperazine-1-carboxylate
• CAS No: 2227891-98-5
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 5846482
• PubChem ID: 165709080
• Update Time: 2025-06-13

tert-butyl 4-(4R)-4-hydroxypentylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4R)-4-hydroxypentylpiperazine-1-carboxylate
• tert-butyl 4-[(4R)-4-hydroxypentyl]piperazine-1-carboxylate
• EN300-1887858
• 2227891-98-5

• Inchi： 1S/C14H28N2O3/c1-12(17)6-5-7-15-8-10-16(11-9-15)13(18)19-14(2,3)4/h12,17H,5-11H2,1-4H3/t12-/m1/s1
• InChI Key： SBPWNMZNYSNNPQ-GFCCVEGCSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCC[C@@H](C)O)CC1)=O

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53Ų

Additional information on tert-butyl 4-(4R)-4-hydroxypentylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-((4R)-4-hydroxypentyl)piperazine-1-carboxylate (CAS No. 2227891-98-5)

The compound tert-butyl 4-((4R)-4-hydroxypentyl)piperazine-1-carboxylate (CAS No. 2227891-98-5) is a chiral piperazine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl group and a hydroxylated side chain, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral building blocks like tert-butyl 4-((4R)-4-hydroxypentyl)piperazine-1-carboxylate has surged, driven by the growing emphasis on stereoselective synthesis in medicinal chemistry. This compound's R-configuration at the hydroxyl-bearing carbon enhances its utility in creating enantiomerically pure drugs, a critical factor in reducing off-target effects. Its piperazine core is a common motif in GPCR-targeted drugs, aligning with current trends in precision medicine.

From a synthetic perspective, the Boc-protected (tert-butoxycarbonyl) group in this molecule offers excellent stability during multi-step reactions, a feature highly valued in peptide coupling and heterocyclic chemistry. The hydroxyl group further allows for selective derivatization, enabling the creation of prodrugs or bioconjugates. These properties have sparked discussions in forums like ResearchGate and PubMed, where scientists explore its applications in kinase inhibitor design and neurotransmitter modulation.

Analytical studies of CAS No. 2227891-98-5 highlight its compatibility with HPLC purification and NMR characterization, addressing common queries about its handling in laboratories. Its solubility profile—moderate in polar solvents like DMSO and methanol—makes it suitable for high-throughput screening assays. Notably, its stability under ambient conditions has been a focal point in Q&A platforms like StackExchange Chemistry, where users seek advice on storage and scalability.

The compound’s relevance extends to green chemistry initiatives, as its synthesis can be optimized using catalytic asymmetric methods, reducing waste generation. This aligns with the pharmaceutical industry’s shift toward sustainable synthesis, a topic trending in ACS (American Chemical Society) publications. Additionally, its potential in metal-organic frameworks (MOFs) for drug delivery systems has been explored in recent patent filings.

In conclusion, tert-butyl 4-((4R)-4-hydroxypentyl)piperazine-1-carboxylate represents a versatile scaffold bridging medicinal chemistry and process optimization. Its dual functionality (hydroxyl and Boc-group), stereochemical purity, and adaptability to modern synthetic challenges position it as a compound of enduring interest in both academic and industrial settings.